6-benzylhexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 6-benzyl-1,4a,5,7,8,8a-hexahydropyrido[4,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H17N3O2/c18-13-11-9-17(8-10-4-2-1-3-5-10)7-6-12(11)15-14(19)16-13/h1-5,11-12H,6-9H2,(H2,15,16,18,19)
• InChI Key: LKPGNRMNMMQFSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2C1NC(=O)NC2=O)CC3=CC=CC=C3

Description

6-benzylhexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 1-benzyl-4-oxo-3-piperidinecarboxylate (20.194 g, 71.168 mmol) and urea (9.031 g, 150.4 mmol) were dissolved in methanol (150 mL). 4.63 M of sodium methoxide in methanol (46 mL) was added dropwise. Then the reaction was heated to reflux under nitrogen for 96 h. The reaction was cooled to 0° C. and filtered to give a white solid. This was stirred vigorously for 30 minutes with 50 ml water, then cooled to 0° C. and filtered to give 6-benzylhexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione (ao) as a white solid (11.77 g, 45.7 mmol) which was dried under high vacuum overnight and then used without further purification: 1H NMR (D6-DMSO, 400 MHz) δ 7.47-7.07 (m, 5H), 3.56 (s, 2H), 2.96 (s, 2H), 2.51 (t, 4H), 2.27 (t, J=5.6, 2H).